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Compound of Interest

Compound Name: Methyl 2-hydroxytetracosanoate

Cat. No.: B164393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-hydroxytetracosanoate is a methylated derivative of 2-hydroxytetracosanoic acid, a

very-long-chain fatty acid (VLCFA). VLCFAs and their hydroxylated counterparts play crucial

roles in various cellular processes, including membrane structure, energy metabolism, and cell

signaling. The study of these molecules is critical for understanding metabolic disorders,

neurological diseases, and cancer. These application notes provide a comprehensive guide for

utilizing Methyl 2-hydroxytetracosanoate in metabolic research, offering detailed protocols for

cell culture-based assays and analytical methods. While specific data for Methyl 2-
hydroxytetracosanoate is limited in publicly available literature, the following protocols are

based on established methods for studying similar long-chain and hydroxylated fatty acids and

can be adapted accordingly.

Data Presentation
Quantitative data from metabolic studies involving Methyl 2-hydroxytetracosanoate should

be meticulously recorded to allow for robust analysis and comparison. Below is a template for

structuring such data.

Table 1: Effect of Methyl 2-hydroxytetracosanoate on Cellular Viability and Metabolic
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Treatment
Group

Concentrati
on (µM)

Cell
Viability (%
of Control)

Lactate
Dehydroge
nase (LDH)
Release (%
of Control)

ATP Levels
(pmol/µg
protein)

Reactive
Oxygen
Species
(ROS)
Production
(Fold
Change)

Vehicle

Control
0 100 ± 5.0 100 ± 7.2 150 ± 12.5 1.0 ± 0.1

Methyl 2-

hydroxytetrac

osanoate

1

10

50

100

Positive

Control (e.g.,

Palmitate)

250

Data should be presented as mean ± standard deviation from at least three independent

experiments.

Table 2: Quantification of Methyl 2-hydroxytetracosanoate and its Metabolites in Biological

Samples
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Sample Type Treatment

Parent
Compound
(ng/mg
protein)

Metabolite A
(ng/mg
protein)

Metabolite B
(ng/mg
protein)

Cell Lysate Vehicle Control Not Detected Not Detected Not Detected

Methyl 2-

hydroxytetracosa

noate (10 µM,

24h)

Mitochondrial

Fraction
Vehicle Control Not Detected Not Detected Not Detected

Methyl 2-

hydroxytetracosa

noate (10 µM,

24h)

Peroxisomal

Fraction
Vehicle Control Not Detected Not Detected Not Detected

Methyl 2-

hydroxytetracosa

noate (10 µM,

24h)

Quantification to be performed by a validated LC-MS/MS method.

Signaling Pathways and Experimental Workflows
The study of 2-hydroxylated fatty acids has implicated their involvement in key cellular signaling

pathways, particularly in the context of cancer metabolism. Research on similar molecules,

such as 2-hydroxypalmitic acid, has suggested a role in modulating the mTOR/S6K1/Gli1

pathway, which is crucial for cell growth and proliferation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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